![molecular formula C11H10N4O4 B5523358 benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate](/img/structure/B5523358.png)
benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate
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Overview
Description
Benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate is a chemical compound that has recently gained attention in scientific research due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In
Scientific Research Applications
Synthesis of Complex Organic Molecules
One of the primary applications of benzyl (3-nitro-1H-1,2,4-triazol-1-yl)acetate is in the synthesis of complex organic molecules. It serves as a precursor or an intermediate in various synthetic routes aimed at producing novel organic compounds. For instance, the compound can participate in reactions leading to the formation of triazole Schiff bases, which have been investigated for their corrosion inhibition properties on mild steel in acid media, showcasing the importance of such molecules in materials science and corrosion engineering (Turuvekere K. Chaitra et al., 2015).
Pharmacological Research
In pharmacological research, derivatives of this compound have been synthesized and evaluated for various biological activities. For example, benzimidazole derivatives, closely related to the structural motif of benzyl triazol acetates, have been synthesized and assessed for anti-tubercular and antimicrobial activities. Such studies are pivotal in the discovery of new drugs and therapeutic agents, underscoring the compound's utility in medicinal chemistry (M. Maste et al., 2011).
Materials Science and Catalysis
Additionally, this compound and its derivatives find applications in materials science and catalysis. For instance, metal-organic frameworks (MOFs) synthesized using related triazole compounds have demonstrated promising catalytic properties for chemical transformations. These MOFs can facilitate a range of chemical reactions, highlighting the versatility of triazole-based compounds in catalysis and materials design (Ying Zhao et al., 2013).
Organic Synthesis and Chemical Transformations
In organic synthesis, the structural features of this compound make it an ideal candidate for the development of novel synthetic methodologies. For example, its utilization in the synthesis of 1,3-diaryltriazenes demonstrates its capacity to undergo chemical transformations that result in compounds with potent antitumor properties, thereby contributing to the field of anticancer drug development (T. Čimbora-Zovko et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
benzyl 2-(3-nitro-1,2,4-triazol-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O4/c16-10(19-7-9-4-2-1-3-5-9)6-14-8-12-11(13-14)15(17)18/h1-5,8H,6-7H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPECHOQHFXRDRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC(=O)CN2C=NC(=N2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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